2-(4-cyanothiophen-3-yl)acetic acid

• IUPAC Name: 2-(4-cyanothiophen-3-yl)acetic acid
• InChI: InChI=1S/C7H5NO2S/c8-2-6-4-11-3-5(6)1-7(9)10/h3-4H,1H2,(H,9,10)
• InChI Key: XUIUJMIQHTWYBP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CS1)C#N)CC(=O)O
• Molecular Formula: C7H5NO2S
• Molecular Weight: 167.19 g/mol

Description

2-(4-cyanothiophen-3-yl)acetic acid, also known as 4-CNTA, is an organic compound that belongs to the family of thiophenes. It is a white solid that is soluble in organic solvents, and is used for a variety of applications in organic synthesis and scientific research. 4-CNTA is an important intermediate in the synthesis of a range of compounds, including pharmaceuticals, agrochemicals, and dye intermediates. It is also used in the synthesis of polymers, monomers, and other materials.

Mechanism of Action

2-(4-cyanothiophen-3-yl)acetic acid is used as a building block for the synthesis of various compounds. It acts as an acid catalyst, which facilitates the formation of a new bond between two molecules. The reaction of 2-(4-cyanothiophen-3-yl)acetic acid with other molecules is usually accompanied by the release of heat and light.
Biochemical and Physiological Effects
2-(4-cyanothiophen-3-yl)acetic acid is used in scientific research and has been found to have a variety of biochemical and physiological effects. It has been reported to have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, 2-(4-cyanothiophen-3-yl)acetic acid has been found to have a protective effect on the liver, and to have a beneficial effect on the cardiovascular system.

Advantages and Limitations for Lab Experiments

The use of 2-(4-cyanothiophen-3-yl)acetic acid in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable in air. Additionally, it is relatively non-toxic and has a low environmental impact. However, it is important to note that 2-(4-cyanothiophen-3-yl)acetic acid is a flammable material, and should be handled with care.

Future Directions

The use of 2-(4-cyanothiophen-3-yl)acetic acid in scientific research is expected to continue to grow in the future. It is likely to be used in the development of new pharmaceuticals, agrochemicals, and dye intermediates. Additionally, 2-(4-cyanothiophen-3-yl)acetic acid is expected to be used in the development of new materials, such as polymers and monomers. Furthermore, 2-(4-cyanothiophen-3-yl)acetic acid is expected to be used in the development of new fluorescent dyes for imaging applications. Finally, 2-(4-cyanothiophen-3-yl)acetic acid is expected to be used in the development of new anti-inflammatory, anti-oxidant, and anti-cancer compounds.

Synthesis Methods

2-(4-cyanothiophen-3-yl)acetic acid can be synthesized by the reaction of 4-cyanothiophene and acetic anhydride. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C. The reaction yields a white solid which is then purified by recrystallization. The purity of the product can be determined by thin-layer chromatography (TLC).

Scientific Research Applications

2-(4-cyanothiophen-3-yl)acetic acid is used in a variety of scientific research applications, such as the synthesis of polymers, monomers, and other materials. It is also used in the synthesis of pharmaceuticals, agrochemicals, and dye intermediates. Additionally, 2-(4-cyanothiophen-3-yl)acetic acid is used in the synthesis of fluorescent dyes, which are used for imaging applications.